Cas no 2680667-51-8 (5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid)

• Product Name: 5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid
• CAS No: 2680667-51-8
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 6479289
• PubChem ID: 165943234
• Update Time: 2025-06-14

5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680667-51-8
• 5-cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid
• EN300-28286261
• 5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid

• Inchi： 1S/C13H15NO4S/c1-2-6-18-13(17)14-11-9(12(15)16)7-10(19-11)8-4-3-5-8/h2,7-8H,1,3-6H2,(H,14,17)(H,15,16)
• InChI Key： CFODSSBAZPERSN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1C1CCC1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 281.07217913g/mol
• Monoisotopic Mass: 281.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Additional information on 5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid

Research Brief on 5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid (CAS: 2680667-51-8)

The compound 5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid (CAS: 2680667-51-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in therapeutic development.

Recent studies have highlighted the unique structural features of this compound, which combines a cyclobutyl ring with a thiophene-carboxylic acid scaffold, further functionalized with an allyloxycarbonyl-protected amino group. This combination of structural motifs is believed to confer desirable pharmacokinetic properties, such as improved metabolic stability and membrane permeability, making it a promising candidate for further exploration in drug design.

One of the key advancements in the synthesis of 5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid involves a multi-step process that begins with the cyclization of appropriately substituted thiophene derivatives. Recent literature reports optimized conditions for the introduction of the cyclobutyl group, achieving higher yields and purity compared to earlier methods. The use of palladium-catalyzed coupling reactions has been particularly effective in the final stages of synthesis, enabling the efficient introduction of the allyloxycarbonyl protecting group.

In terms of biological activity, preliminary screening data suggests that this compound may exhibit interesting pharmacological properties. While the exact mechanism of action remains under investigation, molecular docking studies indicate potential interactions with several protein targets involved in inflammatory pathways. Researchers have noted that the carboxylic acid moiety may play a crucial role in these interactions, possibly through hydrogen bonding with key amino acid residues in target proteins.

The potential applications of this compound extend across multiple therapeutic areas. Current research is exploring its use as a building block for the development of novel kinase inhibitors, with particular interest in its application for cancer therapeutics. Additionally, its structural features make it a candidate for the development of small molecule modulators of protein-protein interactions, an area of growing importance in drug discovery.

Recent patent filings related to this compound suggest growing commercial interest in its applications. Several pharmaceutical companies have included derivatives of this compound in their portfolios of investigational new drugs, particularly for inflammatory and autoimmune indications. The CAS number 2680667-51-8 has appeared in multiple patent applications filed within the last two years, indicating active research and development efforts.

Future research directions for this compound include more extensive structure-activity relationship studies to optimize its pharmacological profile. Researchers are particularly interested in exploring modifications to the cyclobutyl ring and the thiophene core to enhance target specificity and reduce potential off-target effects. Additionally, formulation studies are needed to address potential challenges related to the compound's physicochemical properties, such as solubility and stability under physiological conditions.

In conclusion, 5-Cyclobutyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activity profile position it as a valuable scaffold for the development of novel therapeutic agents. Continued research efforts are expected to further elucidate its potential applications and optimize its properties for clinical development.